2-(Methylthio)-5-nitrobenzonitrile

• IUPAC Name: 2-methylsulfanyl-5-nitrobenzonitrile
• InChI: InChI=1S/C8H6N2O2S/c1-13-8-3-2-7(10(11)12)4-6(8)5-9/h2-4H,1H3
• InChI Key: OVIOZRLNTSCJFD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C(C=C1)[N+](=O)[O-])C#N
• Molecular Formula: C8H6N2O2S
• DSSTOX Substance ID: DTXSID60649979
• Molecular Weight: 194.21 g/mol
• CAS RN: 74631-35-9

Description

2-(Methylthio)benzonitrile is a chemical compound with the CAS Number: 6609-54-7. It has a molecular weight of 149.22. The compound is a solid in its physical form.

Physical And Chemical Properties Analysis

2-(Methylthio)benzonitrile is a solid in its physical form. Its IUPAC name is 2-(methylsulfanyl)benzonitrile. More detailed physical and chemical properties are not provided in the search results.

Scientific Research Applications

Chemical Synthesis and Reactions

• Synthesis of Aromatic Disulfides: Aromatic disulfides, such as 5,5′-dithiobis(2-nitrobenzoic acid), have been synthesized and utilized for determining sulfhydryl groups in biological materials, indicating potential applications in biochemical assays and therapeutic research (Ellman, 1959).
• Reactivity and Molecular Transformations: Studies on compounds like 2-Fluoro-5-nitrobenzonitrile and various dimethylbenzonitriles under different chemical conditions have revealed insights into molecular reactivity, synthesis pathways, and the formation of novel compounds, which can be relevant for developing new chemical synthesis methods and materials (Wilshire, 1967); (Fischer & Greig, 1973).

Molecular Structures and Properties

• Conformational Polymorphism: Research on compounds like 5-Methyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile has highlighted the significance of molecular conformation on the physical properties and stability of crystal structures, which is crucial for the design and development of materials with specific optical, electronic, and mechanical properties (Yu et al., 2000).

Photophysical and Electrochemical Studies

• Electrochemical Studies: Investigations into the anodic oxidation of nitrobenzenesulfenamides and the generation of free radicals have provided valuable insights into electrochemical processes, which are essential for understanding reaction mechanisms and developing new electrochemical sensors, devices, and energy storage technologies (Sayo et al., 1983); (Geske & Maki, 1960).

Safety and Hazards

The safety data sheet for a related compound, Bis(methylthio)methane, suggests that it is a flammable liquid and can cause skin irritation and serious eye irritation. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, and avoid getting the substance in eyes, on skin, or on clothing.

Future Directions

While specific future directions for 2-(Methylthio)benzonitrile are not mentioned in the search results, a study on the applications of 2-methacryloyloxyethyl phosphorylcholine polymers in biodevices provides some insights into the potential future directions for similar compounds. The study suggests that these compounds could be used in the construction of biocompatible surfaces and interfaces with high antibiofouling performance for both macroscopic and microscopic applications.